Cas no 1337622-15-7 (2-(1-Aminopropyl)-5-fluoro-4-methylphenol)

2-(1-Aminopropyl)-5-fluoro-4-methylphenol is a fluorinated phenolic compound featuring an aminopropyl substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, facilitating modifications for targeted applications. The fluorine atom contributes to increased metabolic stability and bioavailability, making it valuable in drug development. Its structural characteristics suggest utility in designing bioactive molecules, particularly where electron-withdrawing or hydrogen-bonding properties are desired. The compound’s purity and well-defined structure ensure reproducibility in research and industrial processes. Proper handling and storage are recommended due to its reactive functional groups.
2-(1-Aminopropyl)-5-fluoro-4-methylphenol structure
1337622-15-7 structure
Product Name:2-(1-Aminopropyl)-5-fluoro-4-methylphenol
CAS No:1337622-15-7
MF:C10H14FNO
MW:183.22266626358
CID:5697651
PubChem ID:130062094
Update Time:2025-10-18

2-(1-Aminopropyl)-5-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-AMINOPROPYL)-5-FLUORO-4-METHYLPHENOL
    • 1337622-15-7
    • EN300-1277482
    • Phenol, 2-(1-aminopropyl)-5-fluoro-4-methyl-
    • 2-(1-Aminopropyl)-5-fluoro-4-methylphenol
    • Inchi: 1S/C10H14FNO/c1-3-9(12)7-4-6(2)8(11)5-10(7)13/h4-5,9,13H,3,12H2,1-2H3
    • InChI Key: PXPLMIYNZRVDJQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C)C(CC)N)O

Computed Properties

  • Exact Mass: 183.105942232g/mol
  • Monoisotopic Mass: 183.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.130±0.06 g/cm3(Predicted)
  • Boiling Point: 282.4±35.0 °C(Predicted)
  • pka: 8.56±0.50(Predicted)

2-(1-Aminopropyl)-5-fluoro-4-methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1277482-0.05g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
0.05g
$851.0 2023-06-08
Enamine
EN300-1277482-0.1g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
0.1g
$892.0 2023-06-08
Enamine
EN300-1277482-0.25g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
0.25g
$933.0 2023-06-08
Enamine
EN300-1277482-0.5g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
0.5g
$974.0 2023-06-08
Enamine
EN300-1277482-1.0g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
1g
$1014.0 2023-06-08
Enamine
EN300-1277482-2.5g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
2.5g
$1988.0 2023-06-08
Enamine
EN300-1277482-5.0g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
5g
$2940.0 2023-06-08
Enamine
EN300-1277482-10.0g
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
10g
$4360.0 2023-06-08
Enamine
EN300-1277482-50mg
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
50mg
$851.0 2023-10-01
Enamine
EN300-1277482-100mg
2-(1-aminopropyl)-5-fluoro-4-methylphenol
1337622-15-7
100mg
$892.0 2023-10-01
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